Cas no 10003-04-0 (CID 15060005)

• Product name: CID 15060005
• CAS No: 10003-04-0
• MF: C₂₀H₂₆O₃
• MW: 314.418646335602
• CID: 2656782
• PubChem ID: 15060005

CID 15060005 Chemical and Physical Properties

Names and Identifiers

• 14-Hydroxy-3-methoxy-D-homoestra-1,3,5(10)-trien-17a-one
• 10003-04-0
• (4Ar,4bR,10bS,12aS)-4a-hydroxy-8-methoxy-12a-methyl-3,4,4b,5,6,10b,11,12-octahydro-2H-chrysen-1-one
• CID 15060005

• Inchi： InChI=1S/C20H26O3/c1-19-11-9-16-15-7-6-14(23-2)12-13(15)5-8-17(16)20(19,22)10-3-4-18(19)21/h6-7,12,16-17,22H,3-5,8-11H2,1-2H3/t16-,17-,19-,20-/m1/s1
• InChI Key： DIIYVLKCTQKMEU-HNBVOPMISA-N

Computed Properties

• Exact Mass: 314.188195g/mol
• Monoisotopic Mass: 314.188195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 314.4g/mol
• XLogP3: 3
• Topological Polar Surface Area: 46.5Ų